Cas no 90411-13-5 ([3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)-)

[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)- structure
90411-13-5 structure
Product Name:[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)-
CAS No:90411-13-5
MF:C30H22O10
MW:542.489689350128
CID:804268
PubChem ID:390362
Update Time:2024-10-26

[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)-
    • Neochamaejasmine A
    • (+)-chamaejasmin
    • [3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-r
    • CHAMAEJASMIN B
    • (2R,2'R,3R,3'R)-rel-(+)-2,2',3,3'-Tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,3'-bi-4H-1-benzopyran]-4,4'-dione
    • (+)-Neochamaejasmin A
    • [3,3′-Bi-4H-1-benzopyran]-4,4′-dione, 2,2′,3,3′-tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)-, [2α,3α(2′R*,3′R*)]-(+)- (ZCI)
    • rel-(+)-(2R,2′R,3R,3′R)-2,2′,3,3′-Tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)[3,3′-bi-4H-1-benzopyran]-4,4′-dione (ACI)
    • Neochamaejasmenin A
    • Neochamaejasmin A
    • 90411-13-5
    • SCHEMBL6354453
    • FS-7548
    • AKOS040760064
    • CHEMBL452374
    • FS-7545
    • (2S,3S)-3-[(2S,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
    • Rel-(+)-(2S,2'S,3S,3'S)-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,3'-bichromane]-4,4'-dione
    • CS-0103621
    • RNQBLQALVMHBKH-OIWKEWRZSA-
    • InChI=1/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26-,29-,30-/m1/s1
    • HY-126412
    • Chamaejasmin
    • NS00097396
    • 3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-chroman-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chroman-4-one
    • NCGC00180625-03!3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
    • CHEMBL467196
    • NSC-687701
    • [3,3'-Bi-2H-1-benzopyran]-4,4'(3H,3'H)-dione, 5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-
    • NCGC00180625-01
    • BRD-A66224881-001-01-6
    • NSC687701
    • AKOS040739875
    • 3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
    • MEGxp0_001158
    • NSC687700
    • ACon1_001326
    • DB-050092
    • Inchi: 1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26-,29-,30-/m1/s1
    • InChI Key: RNQBLQALVMHBKH-OIWKEWRZSA-N
    • SMILES: O=C1C2C(=CC(=CC=2O[C@H](C2C=CC(O)=CC=2)[C@@H]1[C@@H]1C(=O)C2C(=CC(=CC=2O[C@@H]1C1C=CC(O)=CC=1)O)O)O)O

Computed Properties

  • Exact Mass: 542.12100
  • Monoisotopic Mass: 542.12129689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 3
  • Complexity: 854
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 174Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
  • PSA: 173.98000
  • LogP: 4.48560

[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)- Pricemore >>

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